Cas no 2580217-86-1 (2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid
• CAS No: 2580217-86-1
• MF: C₁₉H₁₉NO₆
• MW: 357.357265710831
• CID: 5661827
• PubChem ID: 165894215
• Update Time: 2025-10-23

2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580217-86-1
• 2-{[(benzyloxy)carbonyl][(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amino}acetic acid
• EN300-27731001
• 2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid

• Inchi： 1S/C19H19NO6/c21-18(22)12-20(19(23)26-13-14-4-2-1-3-5-14)11-15-6-7-16-17(10-15)25-9-8-24-16/h1-7,10H,8-9,11-13H2,(H,21,22)
• InChI Key： TYFUOZUGDRXLGQ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CN(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 357.12123733g/mol
• Monoisotopic Mass: 357.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid

A Comprehensive Overview of 2-{(Benzyloxy)carbonyl(2,3-Dihydro-1,4-Benzodioxin-6-yl)methylamino}Acetic Acid (CAS No: 2580217-86-1)

The compound 2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid, with the CAS registry number 2580217-86-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzodioxin ring system and a benzyloxy carbonyl group, making it a promising candidate for various applications in drug development and advanced materials.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in the synthesis of bioactive molecules. The benzodioxin moiety is known for its stability and ability to participate in various chemical reactions, while the benzyloxy carbonyl group contributes to the compound's reactivity and solubility properties. These features make it an ideal precursor for the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of synthesis, researchers have developed efficient methods to construct this compound using modern organic chemistry techniques. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are crucial for pharmacological studies. Additionally, the use of green chemistry principles has led to more sustainable synthesis routes, reducing the environmental impact of its production.

The application potential of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research has demonstrated its ability to act as a dopant in polymer-based electronics, enhancing their electrical conductivity without compromising mechanical stability.

Moreover, this compound has shown promise in biotechnology applications. Its ability to form stable complexes with metal ions has led to its use as a chelating agent in metalloenzyme mimics and catalysts for asymmetric catalysis. This property is particularly advantageous in industrial processes where high enantioselectivity is required.

In conclusion, the compound 2-{(benzyloxy)carbonyl(2,3-dihydro-1,4-benzodioxin-6-yl)methylamino}acetic acid (CAS No: 2580217-86-1) represents a significant advancement in modern organic chemistry. Its versatile structure and unique properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.